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Compound of Interest

Compound Name: ML 315 hydrochloride

Cat. No.: B2741052 Get Quote

Essential Safety and Handling Guide for ML315
Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling of ML315

hydrochloride, a potent inhibitor of cdc2-like kinases (Clk) and dual-specificity tyrosine-

regulated kinases (DYRK). Adherence to these guidelines is essential for ensuring laboratory

safety and the integrity of experimental outcomes.

Immediate Safety and Handling Precautions
ML315 hydrochloride is classified as a hazardous chemical that can cause skin irritation,

serious eye irritation, and may cause respiratory irritation.[1] Appropriate personal protective

equipment (PPE) must be worn at all times when handling this compound.

Personal Protective Equipment (PPE)
A comprehensive risk assessment should be conducted before beginning any experiment

involving ML315 hydrochloride to ensure the appropriate level of PPE is utilized. The following

table summarizes the recommended PPE.
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PPE Category Item Specifications

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Always inspect

gloves for tears or punctures

before use.[1]

Eye Protection
Safety goggles with side-

shields

Required when there is a risk

of splashing.[1]

Face Protection Face shield

To be worn in conjunction with

goggles for full facial protection

against splashes.[2]

Body Protection Laboratory coat

A buttoned lab coat made of

impervious material should be

worn to protect from spills.[1]

Respiratory Protection Suitable respirator

To be used in a well-ventilated

area or fume hood, especially

if there is a risk of generating

dust or aerosols.[1]

Operational Plan: Handling and Storage
Proper handling and storage procedures are critical to maintaining the stability of ML315

hydrochloride and ensuring the safety of laboratory personnel.

Engineering Controls
Ventilation: Work with ML315 hydrochloride should be conducted in a well-ventilated area,

preferably within a chemical fume hood.[1]

Safety Stations: Ensure that an accessible safety shower and eye wash station are in close

proximity to the workstation.[1]

Storage Conditions
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Form
Storage
Temperature

Duration Additional Notes

Solid 4°C Long-term

Keep container tightly

sealed and away from

moisture.[1]

In Solvent -80°C 6 months
Sealed storage, away

from moisture.[1]

-20°C 1 month
Sealed storage, away

from moisture.[1]

Shipping: The compound can be shipped at room temperature if the duration is less than two

weeks.[1]

Disposal Plan
All waste containing ML315 hydrochloride must be treated as hazardous waste and disposed

of in accordance with institutional, local, regional, and national regulations.

Solid Waste: Collect solid ML315 hydrochloride waste and any contaminated materials (e.g.,

pipette tips, gloves, bench paper) in a designated, leak-proof, and clearly labeled hazardous

waste container.

Liquid Waste: Collect solutions containing ML315 hydrochloride in a designated, sealed, and

clearly labeled hazardous waste container. Do not mix with other solvent wastes unless

approved by your institution's Environmental Health and Safety (EHS) department.

Decontamination: Decontaminate surfaces and equipment that have come into contact with

ML315 hydrochloride by scrubbing with alcohol.[1]

Experimental Protocols
The following are detailed methodologies for preparing and using ML315 hydrochloride in

common experimental settings.

Preparation of Stock Solutions
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ML315 hydrochloride has the following solubility characteristics:

Solvent
Maximum Concentration
(mg/mL)

Maximum Concentration
(mM)

DMSO 37.42 100

Ethanol 18.71 50

Protocol for a 10 mM Stock Solution in DMSO:

Pre-weighing: Tare a clean, dry microcentrifuge tube on an analytical balance.

Weighing: Carefully weigh out 1 mg of ML315 hydrochloride (or a desired amount) into the

microcentrifuge tube.

Solvent Addition: Based on the molecular weight of 410.68 g/mol , add the calculated volume

of DMSO to achieve a 10 mM concentration. For 1 mg, this would be 243.5 µL.

Dissolving: Vortex the solution until the solid is completely dissolved. Gentle warming in a

water bath may be necessary.

Storage: Store the stock solution at -20°C or -80°C in tightly sealed aliquots to avoid

repeated freeze-thaw cycles.

In Vitro Kinase Inhibition Assay
This protocol provides a general framework for assessing the inhibitory activity of ML315

hydrochloride against its target kinases.

Reagents and Materials:

ML315 hydrochloride stock solution (e.g., 10 mM in DMSO)

Recombinant Clk or DYRK kinase

Kinase-specific substrate
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Kinase assay buffer

ATP

96-well assay plates

Plate reader

Procedure:

Prepare Serial Dilutions: Prepare a series of dilutions of the ML315 hydrochloride stock

solution in the kinase assay buffer. The final concentrations should bracket the expected

IC50 values (e.g., 1 nM to 10 µM).

Add Kinase and Substrate: To each well of the 96-well plate, add the recombinant kinase and

its specific substrate.

Add Inhibitor: Add the serially diluted ML315 hydrochloride or vehicle control (DMSO) to the

appropriate wells.

Initiate Reaction: Start the kinase reaction by adding ATP to each well.

Incubate: Incubate the plate at the optimal temperature for the kinase (e.g., 30°C) for a

predetermined amount of time.

Stop Reaction: Terminate the reaction by adding a stop solution (e.g., EDTA).

Detection: Measure the kinase activity using a suitable detection method (e.g., fluorescence,

luminescence, or radioactivity).

Data Analysis: Calculate the percentage of kinase inhibition for each concentration of ML315

hydrochloride and determine the IC50 value by fitting the data to a dose-response curve.

Signaling Pathways and Experimental Workflows
ML315 hydrochloride is a potent inhibitor of Clk and DYRK kinases, which are involved in key

cellular processes.
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Inhibition of Clk-Mediated Pre-mRNA Splicing
Cdc2-like kinases (CLKs) play a crucial role in the regulation of pre-mRNA splicing by

phosphorylating serine/arginine-rich (SR) proteins. This phosphorylation is essential for the

proper assembly of the spliceosome. ML315 hydrochloride can inhibit this process.
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Caption: Inhibition of CLK-mediated SR protein phosphorylation by ML315 hydrochloride.

Inhibition of DYRK1A-Mediated ASK1-JNK Signaling
DYRK1A has been shown to positively regulate the Apoptosis Signal-regulating Kinase 1

(ASK1) - JNK signaling pathway, which is involved in cellular stress responses. ML315

hydrochloride can inhibit DYRK1A, thereby affecting this pathway.
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Caption: Inhibition of the DYRK1A-ASK1-JNK signaling pathway by ML315 hydrochloride.

Experimental Workflow for Assessing ML315
Hydrochloride Efficacy
The following workflow outlines the key steps for evaluating the biological activity of ML315

hydrochloride in a cell-based assay.
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Start

1. Cell Culture
(Select appropriate cell line)

2. Treatment
(Expose cells to varying

concentrations of ML315 HCl)
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(Allow for desired treatment duration)
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(e.g., Western Blot, RT-qPCR,

Cell Viability Assay)

5. Data Analysis
(Determine IC50, assess changes

in protein/gene expression)
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(Evaluate efficacy and
mechanism of action)
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Caption: General workflow for evaluating the efficacy of ML315 hydrochloride.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b2741052?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2741052?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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